Cas no 134553-54-1 (b-D-Glucopyranoside,(1R)-1-ethenyl-1,5-dimethyl-4-hexen-1-yl 6-O-b-D-xylopyranosyl-)

b-D-Glucopyranoside,(1R)-1-ethenyl-1,5-dimethyl-4-hexen-1-yl 6-O-b-D-xylopyranosyl- structure
134553-54-1 structure
Product Name:b-D-Glucopyranoside,(1R)-1-ethenyl-1,5-dimethyl-4-hexen-1-yl 6-O-b-D-xylopyranosyl-
CAS No:134553-54-1
MF:C21H36O10
MW:448.504548072815
CID:162448
PubChem ID:131802
Update Time:2025-04-19

b-D-Glucopyranoside,(1R)-1-ethenyl-1,5-dimethyl-4-hexen-1-yl 6-O-b-D-xylopyranosyl- Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside,(1R)-1-ethenyl-1,5-dimethyl-4-hexen-1-yl 6-O-b-D-xylopyranosyl-
    • (2S,3R,4S,5S,6R)-2-(3,7-dimethylocta-1,6-dien-3-yloxy)-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxane-3,4,5-triol
    • neohancoside A
    • 3,7-dimethylocta-1,6-dien-3-yl 6-O-beta-D-ribopyranosyl-beta-D-allopyranoside
    • beta-D-Glucopyranoside, 1-ethenyl-1,5-dimethyl-4-hexenyl 6-O-beta-D-xylopyranosyl-
    • linaloyl beta-primerveroside
    • linalyl 6-O-beta-D-xylopyranosyl-beta-D-glucopyranoside
    • linalyl beta-primeveroside
    • 134553-54-1
    • 3,7-Dimethylocta-1,6-dien-3-yl 6-O-pentopyranosylhexopyranoside
    • DTXSID60928670
    • Inchi: 1S/C21H36O10/c1-5-21(4,8-6-7-11(2)3)31-20-18(27)16(25)15(24)13(30-20)10-29-19-17(26)14(23)12(22)9-28-19/h5,7,12-20,22-27H,1,6,8-10H2,2-4H3/t12-,13-,14+,15-,16+,17-,18-,19+,20+,21?/m1/s1
    • InChI Key: OKNPZRJNRSGKME-XEGIVNTOSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O)O)O)OC(C=C)(C)CC/C=C(\C)/C

Computed Properties

  • Exact Mass: 448.231
  • Monoisotopic Mass: 448.231
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 9
  • Complexity: 609
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 158Ų

Experimental Properties

  • Density: 1.32
  • Boiling Point: 652.4°Cat760mmHg
  • Flash Point: 348.3°C
  • Refractive Index: 1.566

b-D-Glucopyranoside,(1R)-1-ethenyl-1,5-dimethyl-4-hexen-1-yl 6-O-b-D-xylopyranosyl- Related Literature

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